Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Chemical Profile and Physicochemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ganciclovir Sodium

CAS No.: 84245-13-6

Cat. No.: S770682

Ganciclovir sodium is the sodium salt of ganciclovir, a synthetic purine nucleoside analog. Its systematic

[UPAC name is sodium;2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)purin-6-olate [1] [2].

Table 1: Fundamental Physicochemical Properties of Ganciclovir and Ganciclovir Sodium

Property Ganciclovir (Free Acid) Ganciclovir Sodium (Salt)
Molecular Formula C~9~H~13~N~5~0~4~ [3] C~9~H~12~N~5~NaO~4~ [1]
CAS Number 82410-32-0 [4] Information missing
Appearance White to off-white crystalline Information missing

lyophilized powder [3]

Melting Point ~250°C [3] Information missing
pKa Values 2.2 and 9.4 [3] Information missing
Aqueous Solubility 2.6 mg/mL at 25°C [3] Highly soluble (salt form enhances

water solubility)
Partition Coefficient n-octanol/water: 0.022 [3] Information missing

(log P)

The compound exists in an anhydrous crystalline form that is more stable for pharmaceutical development

compared to earlier hydrated or lyophilized forms, which were prone to adsorbing humidity from the
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environment [2].

Mechanism of Action and Antiviral Activity

Ganciclovir is a deoxynucleoside analogue that acts as a cytomegalovirus (CMV) DNA polymerase

inhibitor [5]. Its mechanism involves a multi-step activation process within virus-infected cells.
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Diagram of the antiviral mechanism of ganciclovir, depicting the required activation phosphorylation steps

and ultimate inhibition of viral DNA synthesis.
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As a nucleoside analogue, ganciclovir must be phosphorylated to become active. The initial phosphorylation
is preferentially catalyzed by the viral protein kinase UL97 in CM V-infected cells. Subsequently, cellular
kinases convert it to the active triphosphate form [5]. Ganciclovir triphosphate then acts as both a
competitive inhibitor of deoxyguanosine triphosphate (dGTP) and an alternate substrate for viral DNA
polymerase. Its incorporation into the growing DNA chain results in premature DNA termination,

effectively halting viral replication [6] [7] [5].

Table 2: In Vitro Antiviral Activity of Ganciclovir (ICso)

Experimental Context /

Virus | Target ICso0 Value
Notes
Human Cytomegalovirus Primary indication [5]
(CMV)
Herpes Simplex Virus-1 3.5 uM [4] Inhibitory concentration in
(HSV-1) BSC-1 cells
Herpes Simplex Virus-2 Active [4]
(HSV-2)
Feline Herpesvirus-1 5.2 uM [4]
(FHV-1)
Adenovirus Active against serotypes 1, 2, 4, 6, 8, In vitro replication inhibition

10, 19, 22, 28 [4]

Beyond its canonical antiviral mechanism, recent research indicates that ganciclovir possesses atypical anti-
inflammatory activity. It has been shown to inhibit the c¢GAS-STING pathway in macrophages,

suggesting potential for drug repurposing in inflammatory conditions like ulcerative colitis [7].

Synthesis and Process Chemistry

The synthesis of ganciclovir sodium involves two main stages: preparation of the purine nucleoside

(ganciclovir) followed by salt formation.
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Synthesis of Ganciclovir

A common synthetic route uses a convergent strategy coupling a protected glycerol side-chain synthon with a

guanine derivative [8] [3].
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Side-chain

% Condensation Protected Ganciclovir Deprotection

> o
| (155-170°C) Intermediate (Hydrolysis) Ganciclovir (GCV)

Diacetyl Guanine
(N2,°-diacetylguanine)

Click to download full resolution via product page

General workflow for the synthesis of ganciclovir, involving condensation of a side-chain with a guanine

derivative followed by deprotection.

A significant challenge in synthesis is controlling regioselectivity. Condensation reactions can produce the
undesired N7-regioisomer (isoganciclovir) alongside the target NS-regioisomer (ganciclovir). Isoganciclovir
is a prominent impurity that must be controlled to strict levels (<0.5% per US Pharmacopeia) through

selective crystallization techniques [8].

Preparation of Ganciclovir Sodium Salt

The anhydrous crystalline sodium salt can be prepared from ganciclovir using ethanol-based methods for

optimal stability [9] [2].

Table 3: Methods for Synthesis of Crystalline Ganciclovir Sodium

Method Process Description Key Features
Ethanol-based Suspend ganciclovir in ethanol (200 mL/100g GCV). Yields anhydrous
Process [2] Add equimolar NaOH (15-18% w/v). Reflux until crystalline form directly.

salification complete. Dilute with more ethanol, distill off
~half solvent. Filter and dry.
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Method Process Description Key Features

Water-Ethanol Suspend ganciclovir in water (100 mL/100g GCV). Add  Uses water for initial

Process [2] equimolar NaOH to form solution. Add ethanol (700 dissolution, ethanol for
mL/100g GCV) to precipitate solid. Filter, suspend in crystallization.

ethanol, reflux, cool, filter, and dry.

Patent Uses methanol, ethanol, sodium hydroxide, p- Industrial production
CN113354647A toluenesulfonic acid, and adsorbents. Involves mixing, focus.
[9] heating, reaction, and purification steps.

The crystalline anhydrous form obtained through these methods demonstrates superior stability compared to

lyophilized or dihydrate forms, which are prone to moisture adsorption [2].

Analytical Characterization and Pharmaceutical
Properties

Analytical Methods and Specifications

According to pharmacopeial standards, ganciclovir bulk drug must contain 98.0-102.0% of

C~9~H~13~N~5~0~4~, calculated on a dried basis [3]. Key analytical methods include:

¢ ldentification: Infrared absorption comparison to reference standard [3].

¢ Impurity Profiling: Control of isoganciclovir and other related substances via chromatographic
methods (HPLC) [8] [3].

e Water Content: Determination by Karl Fischer method [3].

Pharmacokinetics and Dosing

Ganciclovir sodium is administered only by intravenous infusion over 1 hour to avoid excessive toxicity

from high plasma levels and severe tissue irritation due to its high pH [5].

Table 4: Clinical Dosing Regimen for Ganciclovir Sodium Injection
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Indication Phase Recommended Dosage (Adults, Normal Renal Function)
Treatment of CMV Induction 5 mg/kg every 12 hours for 14-21 days [5]

Retinitis

Treatment of CMV Maintenance 5 mg/kg once daily (7 days/week) OR 6 mg/kg once daily (5
Retinitis days/week) [5]

Prevention of CMV in
Transplant

Prevention of CMV in
Transplant

Induction

Maintenance

5 mg/kg every 12 hours for 7-14 days [5]

5 mg/kg once daily (7 days/week) OR 6 mg/kg once daily (5
days/week) until 100-120 days post-transplant [5]

The pharmacokinetics follow a biexponential decay with a mean terminal half-life of approximately 2.53

hours. Dosage must be adjusted in patients with renal impairment [5] [3].

Stability and Compatibility

Reconstituted ganciclovir sodium solutions are stable for 12 hours at room temperature or 48 hours

under refrigeration. When diluted in 0.9% Sodium Chloride Injection or 5% Dextrose Injection, the

solution is stable for 28 days when refrigerated [3].

Toxicity Profile and Drug Interactions

The prescribing information for ganciclovir carries a Boxed Warning for several serious risks [5]:

¢ Hematologic Toxicity: Granulocytopenia, anemia, thrombocytopenia, and pancytopenia; monitor
blood counts frequently.

¢ Impairment of Fertility: May cause temporary or permanent inhibition of spermatogenesis in males
and suppression of fertility in females.

¢ Fetal Toxicity: Based on animal data, has the potential to cause birth defects.

e Mutagenesis and Carcinogenesis: Based on animal data, has the potential to cause cancer.

Significant drug interactions include:
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Imipenem-cilastatin: Concomitant use may cause seizures; use not recommended.

Nephrotoxic drugs (Cyclosporine, Amphotericin B): May increase risk of renal toxicity.
Mycophenolate mofetil (MMF): May increase risk of hematological and renal toxicity.
Probenecid: May increase ganciclovir levels [5].

Research Applications and Future Directions

While CMV treatment and prophylaxis remain its primary indications, recent scientific exploration has

revealed potential new applications for ganciclovir:

¢ Anti-inflammatory Effects: Low-dose ganciclovir (10 mg/kg/day) ameliorated dextran sulfate sodium
(DSS)-induced colitis in mice by inhibiting the cGAS-STING pathway in macrophages, suggesting
potential for drug repurposing in inflammatory bowel disease [7].

e Combination Therapies: Research continues into optimizing ganciclovir's use in combination with
other antivirals and immunomodulators to enhance efficacy and manage resistance.

References

1. Ganciclovir Sodium | CO9H12N5NaO4 - PubChem - NIH [pubchem.ncbi.nim.nih.gov]

2. Ganciclovir sodium salt in crystalline form [patents.google.com]

w

. Ganciclovir [sciencedirect.com]

SN

. Ganciclovir (BW 759) | Antiviral Agent [medchemexpress.com]

5. Ganciclovir: Package Insert / Prescribing Information / MOA [drugs.com]

»

. Antiviral treatment for viral pneumonia: current drugs and ... [pmc.ncbi.nim.nih.gov]

\‘

. Low-dose ganciclovir ameliorates dextran sulfate sodium ... [pmc.ncbi.nim.nih.gov]
8. A Prominent Impurity in the Antiviral Drug Ganciclovir [pmc.ncbi.nlm.nih.gov]
9. CN113354647A - Ganciclovir sodium synthesis process [patents.google.com]

To cite this document: Smolecule. [Chemical Profile and Physicochemical Properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b770682#ganciclovir-

© 2026 Smolecule. All rights reserved. 7/8 Tech Support


https://www.drugs.com/pro/ganciclovir.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9714675/
https://pubchem.ncbi.nlm.nih.gov/compound/Ganciclovir-Sodium
https://patents.google.com/patent/WO2004111049A1/en
https://www.sciencedirect.com/science/article/abs/pii/S1871512517300353
https://www.medchemexpress.com/ganciclovir.html?srsltid=AfmBOor7x8G-XLiXEUXlkkN_CwIRArcqGkW2WeYoVu_il8evVgpt_DiY
https://www.drugs.com/pro/ganciclovir.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11887211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9714675/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4727779/
https://patents.google.com/patent/CN113354647A/en
https://www.smolecule.com/products/b770682#ganciclovir-sodium-heterocyclic-compound-purine
https://www.smolecule.com/products/b770682#ganciclovir-sodium-heterocyclic-compound-purine
https://www.smolecule.com/products/s770682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

sodium-heterocyclic-compound-purine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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